Cas no 58237-85-7 (Acetic acid, butoxy[[(phenylmethoxy)carbonyl]amino]-, butyl ester)

• Product Name: Acetic acid, butoxy[[(phenylmethoxy)carbonyl]amino]-, butyl ester
• CAS No: 58237-85-7
• MF: C₁₈H₂₇NO₅
• MW: 337.410685777664
• CID: 342772
• PubChem ID: 10497164
• Update Time: 2025-04-19

Acetic acid, butoxy[[(phenylmethoxy)carbonyl]amino]-, butyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, butoxy[[(phenylmethoxy)carbonyl]amino]-, butyl ester
• butyl 2-butoxy-2-(phenylmethoxycarbonylamino)acetate
• PNUDWPBIOCLAAD-UHFFFAOYSA-N
• SCHEMBL11635490
• N-Benzyloxycarbonyl-2-n-butoxyglycine n-butyl ester
• 58237-85-7
• DTXSID80440900

• Inchi： 1S/C18H27NO5/c1-3-5-12-22-16(17(20)23-13-6-4-2)19-18(21)24-14-15-10-8-7-9-11-15/h7-11,16H,3-6,12-14H2,1-2H3,(H,19,21)
• InChI Key： PNUDWPBIOCLAAD-UHFFFAOYSA-N
• SMILES： O(C(C(=O)OCCCC)NC(=O)OCC1C=CC=CC=1)CCCC

Computed Properties

• Exact Mass: 337.18901
• Monoisotopic Mass: 337.18892296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 13
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 73.9Ų

Experimental Properties

• PSA: 73.86